Cas no 108284-66-8 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(difluoroamino)-)

• Product Name: 1,2,5-Oxadiazole-3-carboxylicacid, 4-(difluoroamino)-
• CAS No: 108284-66-8
• MF: C₃HF₂N₃O₃
• MW: 165.055146932602
• CID: 127882
• PubChem ID: 13636336
• Update Time: 2025-04-18

1,2,5-Oxadiazole-3-carboxylicacid, 4-(difluoroamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxylicacid, 4-(difluoroamino)-
• Furazancarboxylicacid, (difluoroamino)-
• 1,2,5-Oxadiazole-3-carboxylicacid,4-(difluoroamino)-(9CI)
• 4-(difluoroamino)-1,2,5-oxadiazole-3-carboxylic acid
• DTXSID00545567
• 4-(Difluoroamino)-1,2,5-oxadiazole-3-carboxylicacid
• 108284-66-8

• Inchi： 1S/C3HF2N3O3/c4-8(5)2-1(3(9)10)6-11-7-2/h(H,9,10)
• InChI Key： GIAFMHIVLWJYQR-UHFFFAOYSA-N
• SMILES： FN(C1C(C(=O)O)=NON=1)F

Computed Properties

• Exact Mass: 164.99863
• Monoisotopic Mass: 164.99859723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 79.46
• LogP: 0.34320